Cas no 128072-67-3 (Ethanone, 1-(4-amino-6-methyl-2-phenyl-5-pyrimidinyl)-)

• Product Name: Ethanone, 1-(4-amino-6-methyl-2-phenyl-5-pyrimidinyl)-
• CAS No: 128072-67-3
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 1222334
• PubChem ID: 780881
• Update Time: 2025-04-20

Ethanone, 1-(4-amino-6-methyl-2-phenyl-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-amino-6-methyl-2-phenyl-5-pyrimidinyl)-
• 1-(4-amino-6-methyl-2-phenylpyrimidin-5-yl)ethanone
• 5-acetyl-4-amino-6-methyl-2phenylpyrimidine
• MLS000686941
• CHEMBL1326439
• 128072-67-3
• HMS2621A20
• SMR000284469
• STL298248
• Cambridge id 5211834
• 1-(4-amino-6-methyl-2-phenyl-5-pyrimidinyl)ethanone
• DTXSID90354741
• AKOS022124342

• Inchi： 1S/C13H13N3O/c1-8-11(9(2)17)12(14)16-13(15-8)10-6-4-3-5-7-10/h3-7H,1-2H3,(H2,14,15,16)
• InChI Key： SSCOMJFZOSOOKU-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(N)N=C(C2C=CC=CC=2)N=C1C

Computed Properties

• Exact Mass: 227.10599
• Monoisotopic Mass: 227.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• PSA: 68.87